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Compound of Interest

Compound Name: BPK-21

Cat. No.: B10828177

Application Notes and Protocols for BPK-21
For Researchers, Scientists, and Drug Development
Professionals

Introduction

BPK-21 is a potent and specific small molecule inhibitor of the Excision Repair Cross-
Complementation Group 3 (ERCC3) helicase, a key component of the Transcription Factor Il H
(TFIIH) complex. By targeting ERCC3, BPK-21 effectively blocks its function, leading to the
suppression of T cell activation.[1] This property makes BPK-21 a valuable tool for studying the
roles of ERCC3 in cellular processes and a potential candidate for therapeutic development in
areas involving aberrant T cell activity. These application notes provide detailed protocols for
the dissolution, storage, and experimental use of BPK-21.

Data Presentation

Table 1: BPK-21 Properties
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Property Value Reference
CAS Number 2305052-77-9 MedchemExpress
) ) Specific inhibitor of ERCC3
Mechanism of Action ) [1]
helicase
Primary Target Cysteine 342 in ERCC3 [1]
Biological Activity Suppresses T cell activation [1]

Table 2: Solubility and Storage of BPK-21 Stock Solutions

) Storage .

Solvent Concentration Shelf Life Reference

Temperature
Dimethyl

_ MedchemExpres
Sulfoxide =50 mg/mL -80°C 6 months
S

(DMSO)

MedchemExpres
-20°C 1 month

S

Experimental Protocols

Protocol 1: Preparation of BPK-21 Stock Solution (In Vitro & In Vivo)
This protocol describes the preparation of a concentrated stock solution of BPK-21 in DMSO.

Materials:

BPK-21 (solid powder)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer
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o Calibrated pipettes

Procedure:

e Bring the BPK-21 vial and DMSO to room temperature.

o Aseptically add the appropriate volume of DMSO to the BPK-21 vial to achieve a desired
stock concentration (e.g., 10 mM or 50 mg/mL).

» Vortex the solution thoroughly until the BPK-21 is completely dissolved, ensuring a clear
solution.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

o Store the aliquots as recommended in Table 2.

Protocol 2: Preparation of BPK-21 Working Solution for In Vitro Cell-Based Assays

This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.

Materials:

e BPK-21 DMSO stock solution (from Protocol 1)

e Appropriate cell culture medium (e.g., RPMI, DMEM)

o Sterile tubes for dilution

Procedure:

e Thaw a single aliquot of the BPK-21 DMSO stock solution at room temperature.

» Determine the final desired concentration of BPK-21 for your experiment.

e Perform a serial dilution of the stock solution in cell culture medium to achieve the final
working concentration.
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o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. A solvent control (medium with the
same final concentration of DMSO) should always be included in the experiment.

e Add the final working solution to your cell cultures.
Protocol 3: Preparation of BPK-21 Working Solution for In Vivo Experiments

This protocol provides a method for formulating BPK-21 for in vivo administration, resulting in a
clear solution. This method is suitable for achieving a concentration of = 5 mg/mL.

Materials:

e BPK-21 DMSO stock solution (50 mg/mL, from Protocol 1)
 PEG300

e Tween-80

o Saline (0.9% NaCl), sterile

» Sterile tubes for mixing

Procedure:

e For a 1 mL final working solution, combine the following in the specified order, ensuring
thorough mixing after each addition:

o 100 pL of 50 mg/mL BPK-21 in DMSO
o 400 pL of PEG300

o 50 pL of Tween-80

o 450 pL of Saline

o The final solution should be clear. It is recommended to prepare this working solution fresh
on the day of use.
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Mandatory Visualizations
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Caption: Proposed mechanism of BPK-21 in T cell activation.

Experimental Workflow Diagram
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Caption: General workflow for BPK-21 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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